Cas no 116-95-0 (Acid Blue 1)

• Product Name: Acid Blue 1
• CAS No: 116-95-0
• MF: C₂₇H₃₂N₂O₆S₂
• MW: 544.68278503418
• MDL: MFCD00012119
• CID: 81939
• PubChem ID: 87574764
• Update Time: 2025-05-23

Acid Blue 1 Chemical and Physical Properties

Names and Identifiers

• Acidblue
• Acid blue 1
• PATENT BLUE V
• Alphazurine G
• Azure Blue VX
• Brilliant Acid Blue
• Carmine Blue V
• Xylene Blue
• N-[4-[[4-(Diethylamino)phenyl](2,4-disulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethylethanaminium hydroxide inner salt
• E131
• CI 42770
• ACID BLUE 3
• CI NO 42045
• CI NO 42090
• PATENT BLUE
• ERIOGLAUCINE
• SULPHAN BLUE
• ACID BLUE
• [4-[[4-(diethylamino)phenyl]-(2,4-disulfophenyl)methylidene]cyclohexa-2,5-dien-1-ylidene]-diethylazanium
• Ethanaminium, N-[4-[[4-(diethylamino)phenyl](2,4-disulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-, hydroxide, inner salt
• N-[4-[[4-(Diethylamino)phenyl](2-sulfonato-4-sulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethylethanaminium
• N,N-Diethyl-4-[alpha-(2,4-disulfonatophenyl)-4-(diethylamino)
• 4-{[4-(Diethylamino)phenyl](2,4-disulfophenyl)methylene}-N,N-diethyl-2,5-cyclohexadien-1-iminium
• CHEMBL4302218
• Sulfan Blue parent
• P0597
• Ethanaminium,N-[4-[[4-(diethylamino)phenyl](2,4-disulfophenyl)methylene]-2,5-cyclohexadien-1-ylidene]-N-ethyl-, inner salt
• 116-95-0
• DTXSID8047008
• AKOS015916398
• IKHKJYWPWWBSFZ-UHFFFAOYSA-N
• C.I. Acid Blue 1
• Acid Blue 1

• MDL： MFCD00012119
• Inchi： 1S/C27H32N2O6S2/c1-5-28(6-2)22-13-9-20(10-14-22)27(21-11-15-23(16-12-21)29(7-3)8-4)25-18-17-24(36(30,31)32)19-26(25)37(33,34)35/h9-19H,5-8H2,1-4H3,(H-,30,31,32,33,34,35)
• InChI Key： IKHKJYWPWWBSFZ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C(=C1C=CC(C=C1)=[N+](CC)CC)C1C=CC(=CC=1)N(CC)CC)S(=O)(=O)O)(=O)(=O)[O-] |t:8,15|

Computed Properties

• Exact Mass: 566.15200
• Monoisotopic Mass: 544.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 132

Experimental Properties

• Color/Form: Dark blue powder.
• Melting Point: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 137.41000
• LogP: 5.92380
• Solubility: It is very soluble in cold water and hot water, and it is blue in alcohol. It is mustard yellow in case of concentrated sulfuric acid and golden yellow after dilution.
• Merck: 8987
• Color index: 42045
• Vapor Pressure: No data available

Acid Blue 1 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Material Chemicals Colorants and Pigments Dyes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals Colorants and Pigments
• Natural Products and Extracts Natural Pigments

Additional information on Acid Blue 1

Acid Blue 1: A Comprehensive Overview

Acid Blue 1, also known as CAS No. 116-95-0, is a widely recognized dye with significant applications in various industries. This compound, chemically classified as a nitrophenyl azo dye, has been extensively studied for its properties, applications, and environmental impact. Recent research has shed light on its stability, biodegradability, and potential for sustainable use in modern manufacturing processes.

The chemical structure of Acid Blue 1 consists of a diazo group attached to a nitrophenyl ring, which contributes to its intense blue coloration. This structure not only enhances its aesthetic appeal but also influences its reactivity and solubility in different media. Studies have shown that the compound exhibits good solubility in water and organic solvents, making it ideal for use in textiles, plastics, and paper products.

In the textile industry, Acid Blue 1 is commonly employed as a dye for natural fibers such as wool and silk. Its ability to form strong bonds with these materials ensures vibrant color retention even after repeated washes. Recent advancements in dyeing techniques have further improved the efficiency of Acid Blue 1, reducing waste and enhancing color consistency.

Beyond textiles, Acid Blue 1 finds applications in the production of colored plastics and papers. Its compatibility with various polymers makes it a versatile choice for manufacturers seeking consistent color output. Moreover, the compound has been explored for use in inkjet printing technologies, where its stability under high temperatures and pressures is highly valued.

The environmental impact of Acid Blue 1 has been a focal point of recent research. Studies indicate that while the compound is not inherently toxic, its improper disposal can lead to contamination of water bodies. Efforts are being made to develop eco-friendly alternatives and improve waste management practices to mitigate these risks.

In conclusion, Acid Blue 1, or CAS No. 116-95-0, remains a cornerstone in the world of dyes due to its unique properties and wide-ranging applications. As industries continue to prioritize sustainability, further research into optimizing its use and minimizing environmental impact will undoubtedly shape its future role in global manufacturing.